Cas no 15473-89-9 (Benzoic acid,4-(3-cyanopropyl)-)

Benzoic acid,4-(3-cyanopropyl)- structure
15473-89-9 structure
Product Name:Benzoic acid,4-(3-cyanopropyl)-
CAS No:15473-89-9
MF:C11H11NO2
MW:189.210542917252
CID:192388
PubChem ID:270268
Update Time:2025-04-19

Benzoic acid,4-(3-cyanopropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(3-cyanopropyl)-
    • DTXSID40296900
    • SCHEMBL6480448
    • 4-(3-cyanopropyl)benzoic acid
    • 15473-89-9
    • NSC-112532
    • NSC112532
    • Inchi: 1S/C11H11NO2/c12-8-2-1-3-9-4-6-10(7-5-9)11(13)14/h4-7H,1-3H2,(H,13,14)
    • InChI Key: VBKOLIZQULKKQB-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)CCCC#N)=O

Computed Properties

  • Exact Mass: 189.07903
  • Monoisotopic Mass: 189.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • Density: 1.173
  • Boiling Point: 399.4°C at 760 mmHg
  • Flash Point: 195.4°C
  • Refractive Index: 1.557
  • PSA: 61.09
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